2-methyl-N-(2-(2-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)imidazo[1,2-a]pyridine-3-carboxamide

• IUPAC Name: 2-methyl-N-[2-(2-methyl-4-oxothieno[2,3-d]pyrimidin-3-yl)ethyl]imidazo[1,2-a]pyridine-3-carboxamide
• InChI: InChI=1S/C18H17N5O2S/c1-11-15(23-8-4-3-5-14(23)20-11)16(24)19-7-9-22-12(2)21-17-13(18(22)25)6-10-26-17/h3-6,8,10H,7,9H2,1-2H3,(H,19,24)
• InChI Key: PTKIBKDQRYMTOI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=CC=CC2=N1)C(=O)NCCN3C(=NC4=C(C3=O)C=CS4)C
• Molecular Formula: C18H17N5O2S
• Molecular Weight: 367.4 g/mol
• CAS No.: 1903167-57-6

Description

2-methyl-N-(2-(2-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)imidazo[1,2-a]pyridine-3-carboxamide is a useful research compound. Its molecular formula is C18H17N5O2S and its molecular weight is 367.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Design

Compounds similar to the specified chemical are often designed and synthesized for their potential interactions with biological targets. For example, the synthesis of imidazo[1,2-a]pyridine derivatives involves exploring various medicinal chemistry strategies to enhance their stability and reduce metabolism by enzymes like aldehyde oxidase (AO) (Linton et al., 2011). These methodologies can include alterations to the heterocycle or blocking reactive sites to avoid AO-mediated oxidation, showcasing the complexity and innovation in drug design.

Biological Evaluation

While avoiding the discussion on drug use and side effects, it's worth mentioning that the evaluation of these compounds often involves assessing their interactions with biological targets, such as enzymes or receptors involved in disease pathways. For instance, compounds based on the imidazo[1,2-a]pyridine scaffold have been investigated for their antimicrobial properties, with specific derivatives exhibiting pronounced activity (Bhuiyan et al., 2006). This highlights the potential utility of these compounds in addressing microbial resistance, a significant concern in modern medicine.

Methodological Advancements

The development of these compounds often involves innovative synthetic methodologies that can offer broader implications for chemical synthesis. For example, the "water-mediated" hydroamination and silver-catalyzed aminooxygenation processes for creating imidazo[1,2-a]pyridines (Mohan et al., 2013) represent significant advancements in eco-friendly and efficient chemical synthesis techniques.